3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%
Overview
Description
3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, also known as FTPA, is a synthetically produced compound with a wide range of applications in scientific research. It is a white crystalline solid that has a melting point of about 155°C and is soluble in most organic solvents. FTPA is used in a variety of fields, including organic synthesis, biochemical research, and medical research. It is also used in the production of pharmaceuticals and other chemicals.
Mechanism of Action
The mechanism of action of 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is not fully understood. It is believed that 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% acts as an inhibitor of certain enzymes, which in turn prevents the breakdown of certain compounds, such as drugs. It is also believed to have a direct effect on certain biochemical pathways, such as those involved in the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% are not fully understood. However, it is believed to have a direct effect on certain biochemical pathways, such as those involved in the metabolism of drugs. It is also believed to have an effect on the activity of certain enzymes, which in turn affects the metabolism of certain compounds.
Advantages and Limitations for Lab Experiments
The use of 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% in laboratory experiments has several advantages and limitations. One advantage is that it is relatively inexpensive and easy to obtain. In addition, 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is relatively stable in a variety of solvents and temperatures, making it ideal for use in a variety of laboratory experiments. However, 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is a relatively new compound and its effects on biochemical and physiological processes are not yet fully understood.
Future Directions
The use of 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% in scientific research is still in its early stages, and there are many potential future directions for research. One potential area of research is the development of new uses for 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%, such as in the synthesis of new drugs or in the study of drug metabolism and drug-drug interactions. Another potential area of research is the study of 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%’s effects on biochemical and physiological processes. Finally, further research could be done on the mechanism of action of 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% and its potential uses in medical research.
Synthesis Methods
3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% can be synthesized in a variety of ways. One common method is the reaction of 4-methoxy-3-trifluoromethylphenyl acetate with 3-fluoro-4-chlorobenzoic acid in the presence of a base such as sodium hydroxide. This reaction is carried out in a solvent such as toluene or methanol at a temperature of around 80°C. The reaction produces a white crystalline solid that is subsequently purified by recrystallization.
Scientific Research Applications
3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including drugs and other pharmaceuticals. It is also used in the development of new materials and in the study of biochemical and physiological processes. In medical research, 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95% is used in the synthesis of new drugs and in the study of drug metabolism and drug-drug interactions.
properties
IUPAC Name |
3-fluoro-4-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F4O3/c1-22-13-5-3-8(6-11(13)15(17,18)19)10-4-2-9(14(20)21)7-12(10)16/h2-7H,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AINHGMFSDCMVNW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00692161 |
Source
|
| Record name | 2-Fluoro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00692161 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)benzoic acid | |
CAS RN |
1261937-02-3 |
Source
|
| Record name | 2-Fluoro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00692161 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
